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Compound of Interest

Compound Name: RMC-4627

Cat. No.: B12421159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RMC-4627 is a potent and selective bi-steric inhibitor of the mechanistic target of rapamycin

complex 1 (mTORC1).[1][2][3][4][5] It demonstrates enhanced selectivity for mTORC1 over

mTORC2, leading to the activation of 4EBP1 and the suppression of tumor growth.[1][3][4][5][6]

[7] These application notes provide detailed guidelines for the proper storage, handling, and

use of RMC-4627 powder in a research setting.

Product Information
Characteristic Value

CAS Number 2250059-52-8

Molecular Formula C₉₃H₁₄₁N₁₁O₂₃

Molecular Weight 1781.17 g/mol

Appearance White to light yellow solid

Proper Storage and Handling
Adherence to proper storage and handling protocols is critical to maintain the stability and

activity of RMC-4627.
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Storage Conditions
Form

Storage
Temperature

Duration Notes

Powder -20°C 2 years

Store in a sealed

container, away from

moisture and light.[2]

Stock Solution (in

DMSO)
-80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][5][6]

-20°C 1 month
Use within one month.

[1][5][6]

4°C 2 weeks For short-term use.[2]

Handling Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling RMC-4627 powder.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.

Hygroscopicity: RMC-4627 is potentially hygroscopic. Store in a desiccator and handle in a

dry environment.

Disposal: Dispose of unused material and waste in accordance with local, state, and federal

regulations.

Solubility and Solution Preparation
Solubility
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Solvent Maximum Concentration Notes

DMSO 100 mg/mL (56.14 mM)

Ultrasonic treatment may be

required to fully dissolve the

compound.[1][5][6] Use freshly

opened, anhydrous DMSO as

the product's solubility is

significantly impacted by

hygroscopic DMSO.[1][5][6]

Stock Solution Preparation (10 mM in DMSO)
Equilibrate the RMC-4627 vial to room temperature before opening.

Weigh the desired amount of RMC-4627 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g., for

1 mg of RMC-4627, add 56.14 µL of DMSO).

Vortex and/or sonicate the solution until the powder is completely dissolved.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Mechanism of Action and Signaling Pathway
RMC-4627 is a bi-steric inhibitor that binds to both the FKBP12-FRB domain and the active site

of mTOR kinase within the mTORC1 complex. This dual binding leads to potent and selective

inhibition of mTORC1 signaling, resulting in the dephosphorylation and activation of its

downstream effector, 4E-BP1. Activated 4E-BP1 then binds to the eukaryotic initiation factor 4E

(eIF4E), preventing the formation of the eIF4F complex and thereby inhibiting cap-dependent

translation of oncogenic proteins.[3][4]
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Upstream Signals

mTORC1 Complex

Downstream Effectors
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Oncogenic Protein
Synthesis

Inhibits

RMC-4627

Inhibits

1. Seed Cells
in 96-well plate

2. Incubate
(e.g., 24 hours)

3. Treat with RMC-4627
(serial dilutions)

4. Incubate
(e.g., 72 hours)

5. Add CellTiter-Glo®
Reagent

6. Measure
Luminescence

7. Analyze Data
(IC50 determination)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for RMC-4627
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421159#proper-storage-and-handling-of-rmc-
4627-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12421159?utm_src=pdf-body-img
https://www.benchchem.com/product/b12421159?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/rmc-4627.html
https://www.dcchemicals.com/product_show-rmc-4627.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8366290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8366290/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.673213/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.673213/full
https://www.medchemexpress.com/rmc-4627.html?locale=ja-JP
https://www.medchemexpress.com/rmc-4627.html?locale=ko-KR
https://pmc.ncbi.nlm.nih.gov/articles/PMC9249104/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9249104/
https://www.benchchem.com/product/b12421159#proper-storage-and-handling-of-rmc-4627-powder
https://www.benchchem.com/product/b12421159#proper-storage-and-handling-of-rmc-4627-powder
https://www.benchchem.com/product/b12421159#proper-storage-and-handling-of-rmc-4627-powder
https://www.benchchem.com/product/b12421159#proper-storage-and-handling-of-rmc-4627-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12421159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

